Cas no 1235993-30-2 (6-Fluoro-3-nitroimidazo1,2-apyridine)
6-Fluoro-3-nitroimidazo[1,2-a]pyridine is a fluorinated nitroimidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a nitroimidazole core with a pyridine ring, offering unique reactivity and binding properties. The fluorine substitution enhances metabolic stability and bioavailability, while the nitro group contributes to electrophilic character, making it a valuable intermediate for the synthesis of bioactive compounds. This compound is particularly relevant in the development of antimicrobial and antiprotozoal agents, leveraging the nitroimidazole scaffold's known pharmacological activity. Its well-defined chemical properties and synthetic versatility make it a useful building block for drug discovery and heterocyclic chemistry research.
1235993-30-2 structure
Product Name:6-Fluoro-3-nitroimidazo1,2-apyridine
CAS No:1235993-30-2
MF:C7H4FN3O2
MW:181.123964309692
MDL:MFCD20483121
CID:1102676
PubChem ID:67003510
Update Time:2025-09-28
6-Fluoro-3-nitroimidazo1,2-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-3-nitro-Imidazo[1,2-a]pyridine
- 6-Fluoro-3-nitroimidazo[1,2-a]pyridine
- BH-0703
- CS-0092169
- 1235993-30-2
- AKOS025392413
- SCHEMBL1356256
- IMidazo[1,2-a]pyridine, 6-fluoro-3-nitro-
- D75316
- MFCD20483121
- 6-Fluoro-3-nitroimidazo1,2-apyridine
-
- MDL: MFCD20483121
- Inchi: 1S/C7H4FN3O2/c8-5-1-2-6-9-3-7(11(12)13)10(6)4-5/h1-4H
- InChI Key: WTEGDZZHPUPJCU-UHFFFAOYSA-N
- SMILES: FC1C=CC2=NC=C([N+](=O)[O-])N2C=1
Computed Properties
- Exact Mass: 181.02875454g/mol
- Monoisotopic Mass: 181.02875454g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.1Ų
6-Fluoro-3-nitroimidazo1,2-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F621983-50mg |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine |
1235993-30-2 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F621983-100mg |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine |
1235993-30-2 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F621983-500mg |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine |
1235993-30-2 | 500mg |
$ 320.00 | 2022-06-04 | ||
| Apollo Scientific | PC200048-500mg |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine |
1235993-30-2 | 0.97 | 500mg |
£147.00 | 2025-02-21 | |
| Apollo Scientific | PC200048-1g |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine |
1235993-30-2 | 0.97 | 1g |
£231.00 | 2025-02-21 | |
| abcr | AB357973-500 mg |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine, 97%; . |
1235993-30-2 | 97% | 500 mg |
€215.40 | 2023-07-19 | |
| abcr | AB357973-1 g |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine, 97%; . |
1235993-30-2 | 97% | 1 g |
€315.00 | 2023-07-19 | |
| abcr | AB357973-5 g |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine, 97%; . |
1235993-30-2 | 97% | 5 g |
€1,268.40 | 2023-07-19 | |
| Chemenu | CM273237-1g |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine |
1235993-30-2 | 95%+ | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM273237-5g |
6-Fluoro-3-nitroimidazo[1,2-a]pyridine |
1235993-30-2 | 95%+ | 5g |
$*** | 2023-04-03 |
6-Fluoro-3-nitroimidazo1,2-apyridine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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